Cas no 2034320-92-6 (5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one)

• Product Name: 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one
• CAS No: 2034320-92-6
• MF: C₁₄H₁₄N₄O₃
• MW: 286.2860
• CID: 5347781
• Update Time: 2025-06-09

5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-pyrazin-2-yloxypyrrolidine-1-carbonyl)-1H-pyridin-2-one
• 5-(3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one
• 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C14H14N4O3/c19-12-2-1-10(7-17-12)14(20)18-6-3-11(9-18)21-13-8-15-4-5-16-13/h1-2,4-5,7-8,11H,3,6,9H2,(H,17,19)
• InChI Key： HJKJWLYIMFONQR-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C(N([H])C=2[H])=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: -0.6
• Topological Polar Surface Area: 84.4

Additional information on 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one

Introduction to 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 2034320-92-6)

5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034320-92-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate architecture of this molecule, featuring a pyrazin-2-yloxy substituent linked to a pyrrolidine-1-carbonyl group, which in turn is connected to a 1,2-dihydropyridin-2-one core, suggests a high degree of chemical complexity and functional diversity.

The study of such heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the quest to develop novel therapeutic agents with enhanced efficacy and reduced side effects. The presence of multiple aromatic and heteroaromatic rings in 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one not only contributes to its structural stability but also opens up possibilities for diverse interactions with biological targets. This compound’s potential as a scaffold for drug design has been explored in several recent studies, highlighting its significance in the development of new pharmaceuticals.

In recent years, there has been a surge in research focused on understanding the pharmacological properties of dihydropyridine derivatives. These compounds are known for their ability to modulate various biological pathways, making them valuable candidates for treating a wide range of diseases. The specific substitution pattern in 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one imparts unique characteristics that may contribute to its selectivity and potency when interacting with biological targets. For instance, the pyrazin-2-yloxy moiety could facilitate interactions with enzymes or receptors involved in metabolic processes, while the pyrrolidine-1-carbonyl group might enhance binding affinity through hydrogen bonding or other non-covalent interactions.

The synthesis of 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of precision in constructing biologically active compounds. The successful synthesis of this compound demonstrates the feasibility of developing novel heterocyclic structures for pharmaceutical applications.

The biological evaluation of 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated potential activity against various disease targets, including enzymes involved in inflammation and metabolic disorders. The compound’s ability to modulate these pathways could make it a valuable tool for developing treatments for conditions such as diabetes, cardiovascular diseases, and autoimmune disorders. Additionally, its structural features may offer advantages over existing therapeutics by providing greater selectivity and reduced toxicity.

In the context of drug discovery, the development of new molecular entities like 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one is driven by the need for innovative solutions to address unmet medical needs. The integration of computational chemistry and high-throughput screening technologies has accelerated the process of identifying promising candidates for further development. These approaches allow researchers to predict the biological activity of compounds based on their structural features, thereby streamlining the drug discovery pipeline. The potential of 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one as a lead compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

The future prospects for 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Structural modifications can be made to enhance solubility, bioavailability, and metabolic stability while maintaining or improving biological activity. Furthermore, combination therapies involving this compound with other drugs may offer synergistic effects that could lead to more effective treatments for complex diseases. As our understanding of biological mechanisms continues to evolve, so too will the opportunities for leveraging compounds like 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one in therapeutic contexts.

In conclusion, 5-[3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 2034320-92-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique combination of functional groups makes it a versatile scaffold for drug design，and ongoing research continues to uncover new possibilities for its therapeutic applications。As we continue to explore the frontiers of medicinal chemistry，compounds like this one will play a crucial role in developing innovative treatments that improve human health.